Cas no 796992-25-1 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 796992-25-1
• MF: C₁₈H₁₅F₂N₃O₃S₂
• MW: 423.456808328629
• CID: 5419847
• PubChem ID: 3973860
• Update Time: 2025-10-25

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide
• F3344-0032
• 796992-25-1
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(pyrrolidin-1-ylsulfonyl)benzamide
• AKOS024482554
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-pyrrolidin-1-ylsulfonylbenzamide
• N-(4,6-Difluoro-2-benzothiazolyl)-3-(1-pyrrolidinylsulfonyl)benzamide

• Inchi： 1S/C18H15F2N3O3S2/c19-12-9-14(20)16-15(10-12)27-18(21-16)22-17(24)11-4-3-5-13(8-11)28(25,26)23-6-1-2-7-23/h3-5,8-10H,1-2,6-7H2,(H,21,22,24)
• InChI Key： QBHCYJHNDWNLBK-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(F)C=C(F)C=C2S1)(=O)C1=CC=CC(S(N2CCCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 423.05229002g/mol
• Monoisotopic Mass: 423.05229002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.561±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.88±0.70(Predicted)

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide

Comprehensive Overview of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 796992-25-1)

The compound N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 796992-25-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a difluorobenzothiazole core and a pyrrolidine sulfonyl moiety, this compound exhibits potential applications in the development of novel therapeutic agents. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeted cancer therapies and precision medicine.

In recent years, the demand for small molecule inhibitors and heterocyclic compounds has surged, driven by advancements in high-throughput screening and computational drug design. The benzothiazole scaffold, a key component of this compound, is known for its bioisosteric properties and ability to enhance pharmacokinetic profiles. This makes N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide a promising candidate for further optimization in drug development pipelines. Its sulfonamide linkage further contributes to its stability and binding affinity, which are critical factors in drug-receptor interactions.

From a synthetic chemistry perspective, the preparation of CAS No. 796992-25-1 involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are often optimized for yield and purity, given the compound's potential use in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its structural integrity. The growing interest in fluorinated compounds—due to their metabolic stability and lipophilicity—has also positioned this molecule as a subject of academic and industrial research.

The pharmacological potential of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide extends beyond oncology. Recent studies have explored its applicability in neurodegenerative diseases and inflammatory disorders, leveraging its ability to cross the blood-brain barrier. This versatility has led to an uptick in patent filings and publications, reflecting its commercial and scientific value. Additionally, the compound's structure-activity relationship (SAR) is a focal point for researchers aiming to design derivatives with improved efficacy and reduced off-target effects.

In the context of green chemistry and sustainable synthesis, efforts are underway to develop eco-friendly routes for producing 796992-25-1. Catalytic methods and solvent-free reactions are being investigated to minimize environmental impact while maintaining high purity standards. This aligns with global initiatives to reduce waste and energy consumption in pharmaceutical manufacturing. Furthermore, the compound's compatibility with bioconjugation techniques opens doors for its use in diagnostic tools and targeted drug delivery systems.

As the scientific community continues to explore the untapped potential of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(pyrrolidine-1-sulfonyl)benzamide, collaborations between academia and industry are expected to accelerate its translation into clinical applications. Its inclusion in compound libraries for virtual screening and fragment-based drug design underscores its relevance in modern drug discovery. With ongoing research shedding light on its mechanistic pathways, this compound is poised to make significant contributions to the next generation of therapeutics.